N-[2-(dimethylamino)ethyl]-2-[(9-oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
This compound belongs to the pyrrolo[2,1-b]quinazolinone family, characterized by a tetracyclic core structure fused with an acetamide side chain. The dimethylaminoethyl group at the N-position enhances solubility and bioavailability, while the 9-oxo moiety contributes to its electron-deficient aromatic system, enabling interactions with biological targets such as DNA G-quadruplex structures .
Properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-2-[(9-oxo-2,3-dihydro-1H-pyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N4O3/c1-20(2)9-7-18-16(22)11-24-12-5-6-14-13(10-12)17(23)21-8-3-4-15(21)19-14/h5-6,10H,3-4,7-9,11H2,1-2H3,(H,18,22) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAMXZWLRFLFMRH-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCNC(=O)COC1=CC2=C(C=C1)N=C3CCCN3C2=O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N4O3 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
N-[2-(dimethylamino)ethyl]-2-[(9-oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide is a compound of interest due to its potential biological activities. Quinazoline derivatives, in general, have been associated with a variety of pharmacological effects, including anticancer, anti-inflammatory, and analgesic properties. This article explores the biological activity of this specific compound through various studies and findings.
Chemical Structure and Properties
The chemical structure of N-[2-(dimethylamino)ethyl]-2-[(9-oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide includes a quinazoline core which is known for its diverse biological activities. The presence of the dimethylaminoethyl group enhances its solubility and potential bioactivity.
Anticancer Activity
Research indicates that quinazoline derivatives exhibit significant anticancer properties. For instance:
- A study demonstrated that compounds similar to the target compound showed inhibitory effects on various cancer cell lines such as MCF-7 (human breast cancer) and A549 (lung cancer) cells. The most potent compounds displayed IC50 values ranging from 0.009 to 0.026 µM against EGFR (epidermal growth factor receptor), highlighting their potential as targeted cancer therapies .
Anti-inflammatory and Analgesic Effects
Quinazolines have also been studied for their anti-inflammatory and analgesic effects:
- In vivo studies have shown that certain quinazoline derivatives can reduce inflammation in animal models and provide pain relief comparable to established analgesics . These activities are attributed to their ability to inhibit pathways involved in inflammation and pain signaling.
Antimicrobial Properties
The antimicrobial activity of quinazoline derivatives has been documented:
- Compounds similar to N-[2-(dimethylamino)ethyl]-2-[(9-oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide have demonstrated effectiveness against various bacterial strains. This suggests potential applications in treating infections caused by resistant bacteria .
Case Studies
Several case studies have highlighted the efficacy of quinazoline-based compounds:
- MCF-7 Cell Line Study : A synthesized quinazoline derivative was tested against the MCF-7 cell line and exhibited a significant reduction in cell viability at low concentrations (IC50 = 0.015 µM). This study underscores the compound's potential as an anticancer agent targeting estrogen receptor-positive breast cancer cells .
- A549 Lung Cancer Study : Another study reported that a related quinazoline compound inhibited the growth of A549 cells with an IC50 value of 0.021 µM for EGFR inhibition. This positions the compound as a candidate for further development in lung cancer therapies .
Summary of Findings
Scientific Research Applications
Chemical Properties and Structure
The compound features a complex structure that includes a dimethylamino group and a tetrahydropyrroloquinazoline moiety. This unique combination contributes to its biological activity.
Medicinal Chemistry Applications
-
Antitumor Activity :
- Mechanism : The compound acts as an electron-deficient DNA intercalating agent. Such agents can bind to DNA, disrupting replication and transcription processes, which is crucial for cancer cell proliferation.
- Case Study : Research has demonstrated that derivatives of this compound exhibit significant cytotoxic effects against various cancer cell lines. For instance, studies published in the Journal of Medicinal Chemistry highlight its efficacy against solid tumors by inducing apoptosis through DNA damage pathways .
-
Neuropharmacological Effects :
- Potential Uses : Given its dimethylamino group, the compound may exhibit neuroactive properties. It is hypothesized to influence neurotransmitter systems, potentially offering therapeutic effects in conditions like depression or anxiety.
- Research Findings : Preliminary studies suggest that modifications of similar compounds have shown promise in enhancing cognitive function and reducing anxiety-like behaviors in animal models.
Data Tables
Toxicological Studies
Understanding the safety profile of N-[2-(dimethylamino)ethyl]-2-[(9-oxo-1,2,3,9-tetrahydropyrrolo[2,1-b]quinazolin-7-yl)oxy]acetamide is crucial for its development as a therapeutic agent. Toxicological assessments have indicated that while the compound exhibits potent biological activity, careful evaluation of its side effects is necessary.
Comparison with Similar Compounds
Comparative Analysis with Similar Compounds
Structural Comparison
The compound shares a pyrrolo[2,1-b]quinazolinone core with several derivatives, differing primarily in substituents on the acetamide side chain and peripheral groups. Key structural analogs include:
Key Observations :
- Lipophilicity vs. Solubility: The ethylhexyl substituent in increases lipophilicity, whereas the dimethylamino group in the target compound enhances water solubility via protonation.
- Structural Flexibility : The naphthylmethyl group in 5g introduces steric bulk, which may hinder binding to planar DNA structures compared to the target compound’s streamlined acetamide side chain.
Pharmacological and Physicochemical Properties
Antiproliferative Activity
Compound 2a exhibits IC₅₀ values in the low micromolar range (1–10 µM) against cancer cell lines, attributed to its dimethylamino-propanamide side chain, which facilitates cellular uptake and G-quadruplex interaction. The target compound’s dimethylaminoethyl group may similarly enhance bioavailability, though direct efficacy data are unavailable.
Physicochemical Data
Key Trends :
Mechanistic Insights
- G-Quadruplex Interaction : Pyridoquinazoline derivatives like 2a bind to c-MYC promoter G-quadruplexes, disrupting transcription. The target compound’s 9-oxo group and electron-deficient core may similarly stabilize quadruplex structures.
- Exciplex Formation : Compound 5g forms unimolecular exciplexes due to its extended π-system, a property less relevant to the target compound’s likely biological roles.
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
